Cas no 893911-82-5 (N-tert-butyl-2-{1-(4-fluorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylsulfanyl}acetamide)

• Product Name: N-tert-butyl-2-{1-(4-fluorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylsulfanyl}acetamide
• CAS No: 893911-82-5
• MF: C₁₇H₁₈FN₅OS
• MW: 359.42112493515
• CID: 5958884
• PubChem ID: 7199832
• Update Time: 2025-06-09

N-tert-butyl-2-{1-(4-fluorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-tert-butyl-2-{1-(4-fluorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylsulfanyl}acetamide
• N-tert-butyl-2-[1-(4-fluorophenyl)pyrazolo[3,4-d]pyrimidin-4-yl]sulfanylacetamide
• F1874-0583
• 893911-82-5
• SR-01000018366-1
• Z226988106
• AKOS001355595
• SR-01000018366
• N-(tert-butyl)-2-((1-(4-fluorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl)thio)acetamide
• N-tert-butyl-2-{[1-(4-fluorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]sulfanyl}acetamide

• Inchi： 1S/C17H18FN5OS/c1-17(2,3)22-14(24)9-25-16-13-8-21-23(15(13)19-10-20-16)12-6-4-11(18)5-7-12/h4-8,10H,9H2,1-3H3,(H,22,24)
• InChI Key： OOBRJTQOGUUQJV-UHFFFAOYSA-N
• SMILES： C(NC(C)(C)C)(=O)CSC1=NC=NC2N(C3=CC=C(F)C=C3)N=CC=21

Computed Properties

• Exact Mass: 359.12160955g/mol
• Monoisotopic Mass: 359.12160955g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 98Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on N-tert-butyl-2-{1-(4-fluorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylsulfanyl}acetamide

N-tert-butyl-2-{1-(4-fluorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylsulfanyl}acetamide (CAS No. 893911-82-5): A Comprehensive Overview

N-tert-butyl-2-{1-(4-fluorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylsulfanyl}acetamide (CAS No. 893911-82-5) is a compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrazolopyrimidines, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research developments surrounding this compound.

Chemical Structure and Properties

The chemical structure of N-tert-butyl-2-{1-(4-fluorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylsulfanyl}acetamide is characterized by a pyrazolopyrimidine core linked to a sulfanyl group and an acetamide moiety. The presence of the 4-fluorophenyl substituent adds to the compound's hydrophobicity and influences its biological activity. The tert-butyl group on the acetamide enhances the lipophilicity and stability of the molecule, making it suitable for various pharmaceutical applications.

The molecular formula of this compound is C₁₈H₂₀F₁N₅O₂S, with a molecular weight of approximately 387.44 g/mol. It is a white crystalline solid with a melting point ranging from 160°C to 165°C. The compound is soluble in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but it has limited solubility in water.

Synthesis Methods

The synthesis of N-tert-butyl-2-{1-(4-fluorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylsulfanyl}acetamide typically involves several steps. One common approach is to start with the preparation of the pyrazolopyrimidine core through a multi-step reaction sequence involving condensation, cyclization, and substitution reactions. The sulfanyl group can be introduced via a thiolation reaction using an appropriate thiol reagent. Finally, the acetamide moiety is appended through an acylation reaction with tert-butylamine.

A detailed synthetic route has been reported in several research articles and patents. For instance, a study published in the Journal of Medicinal Chemistry described a high-yield synthesis method that involves the reaction of 4-chloro-1-(4-fluorophenyl)-1H-pyrazolo[3,4-d]pyrimidine with thiourea followed by treatment with tert-butylamine and acetic anhydride. This method provides a robust and scalable approach to synthesizing the target compound.

Biological Activities

N-tert-butyl-2-{1-(4-fluorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylsulfanyl}acetamide has been extensively studied for its potential therapeutic applications. One of its key biological activities is its anti-inflammatory properties. Research has shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro and in vivo models. This makes it a promising candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, this compound also exhibits potent anti-cancer activity. Studies have demonstrated that it can induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action involves the inhibition of key signaling pathways such as PI3K/Akt and MAPK/ERK, which are often dysregulated in cancer cells.

Recent Research Developments

The latest research on N-tert-butyl-2-{1-(4-fluorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylsulfanyl}acetamide has focused on optimizing its pharmacological properties and exploring new therapeutic applications. A recent study published in Cancer Research investigated the use of this compound in combination with other anti-cancer agents to enhance therapeutic efficacy while reducing side effects. The results showed that co-administration with chemotherapy drugs such as paclitaxel significantly improved tumor regression in mouse models.

Another area of interest is the development of prodrugs to improve the bioavailability and pharmacokinetic profile of this compound. Researchers at a leading pharmaceutical company have synthesized several prodrug derivatives that exhibit enhanced oral bioavailability and longer half-lives compared to the parent compound. These prodrugs are currently undergoing preclinical evaluation for their safety and efficacy.

Clinical Trials and Future Prospects

Clinical trials are underway to evaluate the safety and efficacy of N-tert-butyl-2-{1-(4-fluorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylsulfanyl}acetamide in human subjects. Early-phase trials have shown promising results in terms of tolerability and preliminary efficacy in patients with advanced solid tumors. Phase II trials are currently being planned to further assess its therapeutic potential in specific cancer types.

Beyond cancer therapy, there is growing interest in exploring the use of this compound for other indications such as neurodegenerative diseases and autoimmune disorders. Preclinical studies have indicated that it may have neuroprotective effects by reducing oxidative stress and inflammation in neuronal cells. These findings suggest that it could be a valuable therapeutic option for conditions such as Alzheimer's disease and multiple sclerosis.

In conclusion, N-tert-butyl-2-{1-(4-fluorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylsulfanyl}acetamide (CAS No. 893911-82-5) is a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its pharmacological properties for clinical use.